Ethyl 3-methoxy-4-[[(trifluoromethyl)sulfonyl]oxy]benzoate

• Molecular Formula: C11H11F3O6S
• Molecular Weight: 328.26 g/mol
• IUPAC Name: ethyl 3-methoxy-4-(trifluoromethylsulfonyloxy)benzoate
• InChI: InChI=1S/C11H11F3O6S/c1-3-19-10(15)7-4-5-8(9(6-7)18-2)20-21(16,17)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key: LJFKIWYPXOIQDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)OS(=O)(=O)C(F)(F)F)OC

Description

Ethyl 3-methoxy-4-[[(trifluoromethyl)sulfonyl]oxy]benzoate is a useful research compound. Its molecular formula is C11H11F3O6S and its molecular weight is 328.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoromethanesulfonic anhydride (0.94 mL) was added to an ice-cooled mixture of ethyl vanillate (1.0 g) and pyridine (0.45 mL) in methylene chloride (5 mL) with stirring. The mixture was stirred for 10 min, and poured into a mixture of 1 mol/L hydrochloric acid and ethyl acetate. The organic layer was separated, washed with water and brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (eluent:ethyl acetate/n-hexane=1/10) to afford ethyl 3-methoxy-4-trifluoromethanesulfonyloxybenzoate (1.47 g).